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An LC-MS/MS method for the determination of aldosterone in human serum/plasma using

Aldosterone-d4 as an internal standard is detailed below. This application note provides a

comprehensive protocol for sample preparation, instrument parameters, and full method

validation.

Introduction
Aldosterone is a steroid hormone from the mineralocorticoid family, synthesized in the adrenal

cortex. It plays a crucial role in regulating blood pressure by managing the balance of sodium

and potassium in the body. Accurate measurement of aldosterone is vital for the diagnosis and

management of conditions like primary aldosteronism, a common cause of secondary

hypertension.[1][2][3]

Traditional immunoassays for aldosterone can suffer from a lack of specificity due to cross-

reactivity with other structurally similar steroids. Liquid chromatography-tandem mass

spectrometry (LC-MS/MS) has emerged as a superior analytical technique, offering higher

sensitivity and specificity for the quantification of aldosterone in biological matrices. This

method overcomes the limitations of immunoassays, providing more accurate and reliable

results.
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This application note describes a validated LC-MS/MS assay for the quantitative analysis of

aldosterone in human plasma or serum, utilizing Aldosterone-d4 as a stable isotope-labeled

internal standard (IS). The protocol covers sample preparation by liquid-liquid extraction (LLE),

chromatographic and mass spectrometric conditions, and a full validation summary according

to regulatory guidelines.

Experimental Workflow
The overall experimental workflow for the LC-MS/MS analysis of aldosterone is depicted below.

Sample Preparation LC-MS/MS Analysis Data Processing

Plasma/Serum Sample Spike with Aldosterone-d4 (IS) Liquid-Liquid Extraction Evaporate to Dryness Reconstitute in Mobile Phase Inject into LC-MS/MS Chromatographic Separation MS/MS Detection (MRM) Quantification Generate Report

Click to download full resolution via product page

Caption: Overall workflow for aldosterone analysis.

Detailed Protocols
Materials and Reagents
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Reagent Supplier

Aldosterone Sigma-Aldrich

Aldosterone-d4 IsoSciences

Methanol (LC-MS Grade) Fisher Scientific

Acetonitrile (LC-MS Grade) Fisher Scientific

Methyl-tert-butyl ether (MTBE) Sigma-Aldrich

Water (LC-MS Grade) Fisher Scientific

Formic Acid Sigma-Aldrich

Ammonium Fluoride Sigma-Aldrich

Human Serum/Plasma (drug-free) BioIVT

Stock and Working Solutions Preparation
Aldosterone Stock Solution (1 mg/mL): Accurately weigh and dissolve aldosterone in

methanol.

Aldosterone-d4 Stock Solution (100 µg/mL): Prepare by dissolving in methanol.

Working Standard Solutions: Serially dilute the aldosterone stock solution with

methanol/water (1:1, v/v) to prepare working standards for calibration curve and quality

control samples.

Internal Standard (IS) Working Solution (500 pg/mL): Dilute the Aldosterone-d4 stock

solution in water/methanol (1:1, v/v).

Calibration Standards and Quality Controls
Prepare calibration standards and quality control (QC) samples by spiking appropriate amounts

of the working standard solutions into charcoal-stripped serum or plasma.
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Sample Type Concentration Range (pg/mL)

Calibration Curve 10 - 5000

QC Low 30 pg/mL

QC Medium 300 pg/mL

QC High 3000 pg/mL

Sample Preparation: Liquid-Liquid Extraction (LLE)
The LLE protocol is designed to efficiently extract aldosterone from the biological matrix while

minimizing interferences.
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Start: 200 µL Plasma/Serum

Add 25 µL of Aldosterone-d4 IS

Vortex (10s)

Add 1 mL of MTBE

Vortex (2 min)

Centrifuge (5 min @ 4000 rpm)

Transfer Supernatant

Evaporate to Dryness under N2

Reconstitute in 100 µL Mobile Phase

Inject into LC-MS/MS

Click to download full resolution via product page

Caption: Liquid-Liquid Extraction (LLE) protocol.
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Protocol Steps:

Pipette 200 µL of plasma/serum sample, calibration standard, or QC into a microcentrifuge

tube.

Add 25 µL of the Aldosterone-d4 internal standard working solution.

Vortex for 10 seconds.

Add 1 mL of methyl-tert-butyl ether (MTBE).

Vortex for 2 minutes to ensure thorough mixing.

Centrifuge at 4000 rpm for 5 minutes.

Carefully transfer the upper organic layer to a clean tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the dried residue in 100 µL of the initial mobile phase.

Vortex briefly and transfer to an autosampler vial for injection.

LC-MS/MS Conditions
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Parameter Setting

LC System
Shimadzu Nexera X2 or Waters ACQUITY

UPLC

Column
C18 reverse phase column (e.g., 2.1 x 100 mm,

1.7 µm)

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Methanol with 0.1% Formic Acid

Flow Rate 0.3 mL/min

Injection Volume 20 µL

Column Temperature 40°C

Gradient
30% B to 95% B over 5 min, hold for 2 min, re-

equilibrate

MS System
Triple Quadrupole Mass Spectrometer (e.g.,

Sciex API 5000, Waters Xevo TQ-S)

Ionization Mode
Electrospray Ionization (ESI), Negative or

Positive

MRM Transitions

Aldosterone: 361.2 → 315.2 (Quantifier), 361.2

→ 97.2 (Qualifier) Aldosterone-d4: 365.4 →

319.1 (Quantifier)

Collision Energy
Optimized for specific instrument (e.g., 15-30

eV)

Source Temp. 500°C

Method Validation
The method was validated according to established bioanalytical method validation guidelines.

The key validation parameters include selectivity, linearity, accuracy, precision, recovery, matrix

effect, and stability.
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Validation Workflow

Core Performance Sample Effects Analyte Stability

Method Validation

Selectivity & SpecificityLinearity & Range

Lower Limit of Quantification

Accuracy

Precision

Extraction Recovery Matrix Effect Freeze-Thaw Stability Short-Term StabilityLong-Term Stability Post-Preparative Stability
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Caption: Bioanalytical method validation workflow.

Validation Results Summary
Selectivity: The method demonstrated high selectivity. No significant interfering peaks were

observed at the retention times of aldosterone and Aldosterone-d4 in blank plasma samples

from six different sources.

Linearity and Range: The calibration curve was linear over the concentration range of 10 pg/mL

to 5000 pg/mL. The coefficient of determination (r²) was consistently > 0.995.

Lower Limit of Quantification (LLOQ): The LLOQ was established at 10 pg/mL, with a signal-to-

noise ratio > 10. The precision and accuracy at the LLOQ were within ±20%.

Accuracy and Precision: Intra-day and inter-day precision and accuracy were evaluated at

three QC levels. The results met the acceptance criteria of ±15% for precision (CV%) and

accuracy (% bias).
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QC Level
Intra-day
Precision
(CV%)

Intra-day
Accuracy (%
Bias)

Inter-day
Precision
(CV%)

Inter-day
Accuracy (%
Bias)

Low (30 pg/mL) < 5% ± 5% < 7% ± 6%

Medium (300

pg/mL)
< 4% ± 4% < 6% ± 5%

High (3000

pg/mL)
< 3% ± 3% < 5% ± 4%

Recovery: The extraction recovery of aldosterone was determined by comparing the analyte

response in pre-extraction spiked samples to post-extraction spiked samples. The recovery

was consistent and reproducible across all QC levels.

QC Level Mean Extraction Recovery (%)

Low (30 pg/mL) 96.5

Medium (300 pg/mL) 98.2

High (3000 pg/mL) 97.1

Matrix Effect: The matrix effect was assessed by comparing the peak area of aldosterone in

post-extraction spiked samples with that of neat solutions. The results indicated no significant

ion suppression or enhancement. The coefficient of variation of the IS-normalized matrix factor

was < 15%.

Stability: Aldosterone stability was evaluated under various conditions to ensure sample

integrity during handling and storage.
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Stability Test Condition Result

Freeze-Thaw 3 cycles at -80°C Stable

Short-Term 24 hours at room temperature Stable

Long-Term 3 months at -80°C Stable

Post-Preparative 48 hours in autosampler (4°C) Stable

Conclusion
A highly sensitive, specific, and robust LC-MS/MS method for the quantification of aldosterone

in human plasma/serum has been successfully developed and validated. The use of

Aldosterone-d4 as an internal standard ensures high accuracy and precision. The method

demonstrates excellent linearity, recovery, and stability, making it suitable for routine clinical

research and drug development applications requiring accurate aldosterone measurement. The

detailed protocols provided herein can be readily implemented in a bioanalytical laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b12400601?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400601?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

